4,6-dihydrazinyl-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine

• Molecular Formula: C10H11F3N8
• Molecular Weight: 300.24 g/mol
• IUPAC Name: 4,6-dihydrazinyl-N-[3-(trifluoromethyl)phenyl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H11F3N8/c11-10(12,13)5-2-1-3-6(4-5)16-7-17-8(20-14)19-9(18-7)21-15/h1-4H,14-15H2,(H3,16,17,18,19,20,21)
• InChI Key: PHLGWMLTBYPHMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC(=NC(=N2)NN)NN)C(F)(F)F

Description

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine is a complex organic compound that belongs to the class of triazine derivatives. This compound is characterized by the presence of a triazine ring substituted with hydrazino groups and a phenyl ring substituted with a trifluoromethyl group. Triazine derivatives are known for their diverse applications in various fields, including agriculture, pharmaceuticals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine typically involves the nucleophilic substitution of cyanuric chloride with hydrazine and subsequent reaction with 3-(trifluoromethyl)aniline. The reaction conditions often include the use of solvents such as ethanol or dimethylformamide and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial processes may incorporate purification steps such as recrystallization or chromatography to ensure the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine undergoes various chemical reactions, including:

Oxidation: The hydrazino groups can be oxidized to form azo or azoxy derivatives.

Reduction: The compound can be reduced to form hydrazine derivatives.

Substitution: The triazine ring can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles such as amines, thiols, or alcohols can react with the triazine ring under basic or acidic conditions.

Major Products Formed

Oxidation: Azo or azoxy derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted triazine derivatives depending on the nucleophile used.

Scientific Research Applications

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. Additionally, the trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and affect cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-phenylamine: Lacks the trifluoromethyl group, resulting in different chemical properties and applications.

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[4-(trifluoromethyl)phenyl]amine: Similar structure but with the trifluoromethyl group in a different position on the phenyl ring.

Uniqueness

N-(4,6-Dihydrazino-1,3,5-triazin-2-yl)-N-[3-(trifluoromethyl)phenyl]amine is unique due to the specific positioning of the trifluoromethyl group, which can significantly influence its chemical reactivity and biological activity. This compound’s unique structure allows for distinct interactions with molecular targets, making it valuable for various scientific and industrial applications.